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Compound of Interest

Compound Name: VU6015929 HCI
Cat. No.: B1193823
Get Quote

Executive Summary & Compound Profile

VU6015929 HCI is a potent, selective, small-molecule inhibitor of Discoidin Domain Receptors
1 and 2 (DDR1/2). As a pharmacologically active research compound (kinase inhibitor), it
possesses significant biological activity even at nanomolar concentrations (DDR1 ICso = 4.7
nM).[1]

Because specific toxicological data (LD50, mutagenicity) for this research compound may be
incomplete, the Precautionary Principle applies: Handle and dispose of VU6015929 HCI as a
Hazardous, Toxic Substance. It must never be disposed of in municipal trash or sanitary sewer
systems.[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1193823#bc-rfq
https://www.benchchem.com/product/b1193823/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-vu6015929-hcl
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b1193823/docs?utm_src=pdf-body#standard-operating-procedure-proper-disposal-of-vu6015929-hcl
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Compound Identifier Details

Chemical Name VU6015929 Hydrochloride

Drug Class Dual DDR1/DDR2 Tyrosine Kinase Inhibitor
Physical State Solid (Powder) or Liquid (DMSO/Water solution)

] Target Organ Toxicity (Kinase Inhibition),
Primary Hazard . .
Potential Irritant

High-Temperature Incineration (via EHS/Waste

Disposal Method
Vendor)

Safety & Risk Assessment (E-E-A-T)

Expertise Note: As a Senior Application Scientist, | emphasize that the primary risk with
VU6015929 is not just acute toxicity, but bioaccumulation and environmental persistence.
Kinase inhibitors can disrupt aquatic ecosystems if leached.[1]

Personal Protective Equipment (PPE) Matrix

Before handling waste, ensure the following barrier protection is active:

Respiratory: N95 or P100 particulate respirator (for powders) or fume hood (for volatiles).[1]

Dermal: Double Nitrile Gloves (0.11 mm minimum thickness).[1] Reasoning: Amine salts can
permeate standard latex; double gloving provides a breakthrough time buffer.

Ocular: Chemical splash goggles (ANSI 287.1).[1]

Body: Tyvek® lab coat or standard cotton lab coat with closed cuffs.[1]

Disposal Decision Logic

The following workflow dictates the disposal path based on the physical state of the waste.
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Figure 1: Decision tree for segregating VU6015929 HCI waste streams based on physical state
and solvent composition.[1][2]

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Debris)
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Applicability: Expired powder, contaminated weighing boats, gloves, and bench paper.

« Containment: Place waste immediately into a clear, sealable polyethylene bag (minimum 2
mil thickness).

e Secondary Containment: Transfer the sealed bag into the laboratory's Solid Hazardous
Waste Drum (typically a wide-mouth HDPE drum with a lever-lock ring).[1]

e Labeling: Affix a hazardous waste tag.
o Chemical Name: "Solid Waste Contaminated with VU6015929 HCI (DDR1 Inhibitor)."
o Hazards: Toxic, Irritant.[3][4]

e Do Not: Do not use "Sharps" containers for soft solid waste unless the item can puncture
skin (e.g., glass pipettes).[1]

Protocol B: Liquid Waste (Stock Solutions & Media)
Applicability: DMSO stock solutions, cell culture media containing drug, HPLC waste.[1]
e Segregation: Determine the primary solvent.[1]

o DMSO/Methanol/Ethanol: Use the Non-Halogenated Organic waste stream.[1]

o Dichloromethane/Chloroform: Use the Halogenated Organic waste stream.[1][5]

o Agueous Buffer (<5% Organic): Use the Aqueous Toxic waste stream.[1]

» Transfer: Pour liquid into the appropriate carboy using a funnel. Do not overfill (leave 10%
headspace).

» Rinsing: Rinse the original vessel with a small volume of compatible solvent and add the
rinsate to the waste carboy.[1]

e pH Check: Since this is an HCI salt, the solution may be slightly acidic.[1] Ensure the waste
carboy is compatible with acidic organic waste (HDPE is standard).[1]
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Protocol C: Empty Containers (Triple Rinse Rule)

Applicability: Original glass vials or bottles from the vendor.[1]

Rinse 1: Add solvent (e.g., DMSO or Methanol) to the vial.[1] Cap and shake. Decant into
Liquid Hazardous Waste.[1]

» Rinse 2: Repeat with water. Decant into waste.
e Rinse 3: Repeat with water. Decant into waste.

o Disposal: Deface the label using a permanent marker.[1] Discard the clean vial in the
Glass/Sharps bin (or recycling, subject to institutional policy).

Emergency Procedures: Spills

Trigger: Accidental release of >10 mg powder or >5 mL concentrated solution.[1]

3. Containment - 4. Decontamination 5. Disposal
(Cover with absorbent pads) "1 (Wipe with 10% Bleach -> Water) (All materials to Haz Waste)

1. Alert & Evacuate 2. Don PPE
(Notify nearby personnel) (Double gloves, N95/Respirator)

\ 4

Click to download full resolution via product page

Figure 2: Immediate response workflow for VU6015929 spills.[1][6] Note: Bleach is used to
oxidize/degrade the organic structure, reducing potency before disposal.

Spill Cleanup Solution:
e Use a 10% Sodium Hypochlorite (Bleach) solution for surface decontamination.[1]

e Mechanism:[2][6][7] Oxidative degradation of the amine/pyridine pharmacophore disrupts the
kinase binding capability [1].[1]

» Wait Time: Allow bleach to sit for 10-15 minutes before wiping with water.[1]

Regulatory Compliance & Classification

To ensure compliance with US EPA (RCRA) and international standards:
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o RCRA Classification: VU6015929 is not a P-listed or U-listed waste.[1] However, it must be
characterized by Generator Knowledge as toxic.

o Waste Code: If mixed with flammable solvents (Methanol/Acetonitrile), assign D001
(Ignitable).[1] If the pH is < 2 (unlikely for buffered solutions but possible for concentrated
HCI salt), assign D002 (Corrosive).[1]

o Labeling Requirement: All waste containers must be labeled "Hazardous Waste" with the
specific chemical name written out fully (no abbreviations).[1][2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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